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Compound of Interest

Compound Name: Boc-glu(obzl)-osu

CAS No.: 32886-40-1

Cat. No.: B558326

Get Quote

Abstract
This document provides a comprehensive technical guide for researchers, scientists, and

professionals in drug development on the effective use of N-α-Boc-L-glutamic acid γ-benzyl α-

N'-hydroxysuccinimide ester, commonly abbreviated as Boc-Glu(OBzl)-OSu, in amide

coupling reactions. We will delve into the underlying chemical principles, provide detailed, field-

tested protocols for coupling with primary amines, discuss critical reaction parameters, and

offer a guide for troubleshooting common experimental challenges. The aim is to equip the user

with both the theoretical understanding and practical knowledge required for successful and

reproducible outcomes.

Reagent Overview and Strategic Considerations
Boc-Glu(OBzl)-OSu is a widely used amino acid derivative in peptide synthesis and

bioconjugation.[1][2] Its structure is strategically designed for controlled, regioselective amide

bond formation. Understanding the role of each component is crucial for its effective

application.
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Boc (tert-Butoxycarbonyl) Group: This acid-labile protecting group masks the α-amino group,

preventing self-polymerization and directing the reaction to the desired amine nucleophile. Its

removal is typically achieved under acidic conditions (e.g., trifluoroacetic acid, TFA) that are

orthogonal to the cleavage conditions for the benzyl ester.[3]

OBzl (Benzyl Ester) Group: The γ-carboxyl group of the glutamic acid side chain is protected

as a benzyl ester. This group is stable to the mildly acidic conditions used for Boc removal

and the basic conditions of the coupling reaction. It is typically removed via hydrogenolysis.

[4]

OSu (N-Hydroxysuccinimide Ester): The α-carboxyl group is activated as an NHS ester. This

modification converts the carboxylate, a poor leaving group, into an excellent one (the N-

hydroxysuccinimide anion). This renders the carbonyl carbon highly electrophilic and

susceptible to nucleophilic attack by primary and secondary amines, facilitating efficient

amide bond formation under mild conditions.[5][6]

Table 1: Properties of Boc-Glu(OBzl)-OSu

Property Value Source

Chemical Formula C₂₁H₂₆N₂O₈ [1][7]

Molecular Weight 434.44 g/mol [1][7]

CAS Number 32886-40-1 [1][7]

Appearance White to off-white solid [7]

Storage Store at -20°C, keep dry [8]

The Core Reaction: Mechanism of Amide Bond
Formation
The coupling reaction proceeds via a nucleophilic acyl substitution. The primary amine, acting

as the nucleophile, attacks the electrophilic carbonyl carbon of the NHS ester. The tetrahedral

intermediate formed then collapses, expelling the stable N-hydroxysuccinimide leaving group to

form the desired amide bond.[5]
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The reaction releases N-hydroxysuccinimide (NHS) as a byproduct, which is weakly acidic

(pKa ≈ 6.0).[9] While the reaction can sometimes proceed without an external base, the

addition of a non-nucleophilic base is highly recommended to neutralize the liberated NHS and

any trace acids, ensuring the amine nucleophile remains in its more reactive, deprotonated

state.[10]
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Reactants

Reaction Steps

Products

Boc-Glu(OBzl)-OSu
(NHS Ester)

Nucleophilic Attack

 Electrophile

Primary Amine
(R-NH₂)

 Nucleophile

Tetrahedral Intermediate

Collapse & Leaving
Group Expulsion

Amide Product
(Boc-Glu(OBzl)-NH-R)

N-Hydroxysuccinimide
(NHS)
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Start

1. Dissolve Amine
in Anhydrous DMF

2. Cool to 0°C

3. Add DIPEA

4. Add Boc-Glu(OBzl)-OSu
Solution Dropwise

5. Stir 1h at 0°C,
then warm to RT (12-18h)

6. Monitor by
TLC / LC-MS

 Incomplete

7. Aqueous Work-up
(EtOAc / Acid / Base / Brine)

 Complete

8. Dry, Concentrate &
Purify (Chromatography)

End: Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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